molecular formula C10H8BrNO3 B8366374 Methyl 2-bromomethylbenzoxazole-4-carboxylate

Methyl 2-bromomethylbenzoxazole-4-carboxylate

Cat. No.: B8366374
M. Wt: 270.08 g/mol
InChI Key: SFKILACTKCUTRX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-bromomethylbenzoxazole-4-carboxylate is a useful research compound. Its molecular formula is C10H8BrNO3 and its molecular weight is 270.08 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H8BrNO3

Molecular Weight

270.08 g/mol

IUPAC Name

methyl 2-(bromomethyl)-1,3-benzoxazole-4-carboxylate

InChI

InChI=1S/C10H8BrNO3/c1-14-10(13)6-3-2-4-7-9(6)12-8(5-11)15-7/h2-4H,5H2,1H3

InChI Key

SFKILACTKCUTRX-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=C2C(=CC=C1)OC(=N2)CBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

453 mg (2.37 mmol) of methyl 2-methylbenzoxazole-4-carboxylate (prepared by the method in J. Heterocyclic Chem. 27, 335 (1990)) are dissolved in 40 ml of chlorobenzene, 421 mg (2.37 mmol) of NBS and 20 mg of benzoyl peroxide are added, and the resulting mixture is refluxed for 2 hours. It is concentrated, and the residue is taken up in ethyl acetate, extracted by shaking with saturated NaHCO3, 10 % strength Na2SO3 and saturated NaCl solution and dried over Na2SO4. Concentration and chromatography on SiO2 with n-heptane-ethyl acetate (2:1) yields 128 mg of the title compound.
Quantity
453 mg
Type
reactant
Reaction Step One
[Compound]
Name
Heterocyclic
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
421 mg
Type
reactant
Reaction Step Three
Quantity
20 mg
Type
reactant
Reaction Step Three
Quantity
40 mL
Type
solvent
Reaction Step Four

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